Cas no 898407-09-5 (N-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-phenylethyl)ethanediamide)

• Product Name: N-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-phenylethyl)ethanediamide
• CAS No: 898407-09-5
• MF: C₂₅H₃₃N₃O₄S
• MW: 471.612225294113
• CID: 5906345
• PubChem ID: 16829804
• Update Time: 2025-10-29

N-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-phenylethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[1-(2,5-dimethylphenyl)sulfonylpiperidin-2-yl]ethyl]-N'-(2-phenylethyl)oxamide
• F2571-0598
• AKOS024661348
• N1-(2-(1-((2,5-dimethylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-phenethyloxalamide
• N-{2-[1-(2,5-dimethylbenzenesulfonyl)piperidin-2-yl]ethyl}-N'-(2-phenylethyl)ethanediamide
• 898407-09-5
• N-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-phenylethyl)ethanediamide

• Inchi： 1S/C25H33N3O4S/c1-19-11-12-20(2)23(18-19)33(31,32)28-17-7-6-10-22(28)14-16-27-25(30)24(29)26-15-13-21-8-4-3-5-9-21/h3-5,8-9,11-12,18,22H,6-7,10,13-17H2,1-2H3,(H,26,29)(H,27,30)
• InChI Key： VWVHUPLAPZNLPA-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCN1S(C1=CC(C)=CC=C1C)(=O)=O)(=O)C(NCCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 471.21917772g/mol
• Monoisotopic Mass: 471.21917772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 104Ų

Additional information on N-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-phenylethyl)ethanediamide

Professional Introduction of N-{2-[1-(2,5-Dimethylbenzenesulfonyl)piperidin-2-yl]ethyl}-N'-(2-phenylethyl)ethanediamide (CAS No. 898407-09-5)

N-{2-[1-(2,5-Dimethylbenzenesulfonyl)piperidin-2-yl]ethyl}-N'-(2-phenylethyl)ethanediamide, with CAS registry number 898407-09-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a piperidine ring, a benzenesulfonyl group, and ethanediamide functionality. The molecule's design suggests potential applications in drug development, particularly in the modulation of biological targets associated with various therapeutic areas.

The core structure of this compound includes a piperidine moiety, which is a six-membered saturated ring containing one nitrogen atom. Piperidine derivatives are well-known for their versatility in medicinal chemistry due to their ability to interact with diverse biological targets. In this case, the piperidine ring is substituted at the 1-position with a 2,5-dimethylbenzenesulfonyl group. The benzenesulfonyl group is a common substituent in drug design, often used to enhance solubility and stability while providing additional sites for potential interactions with biological systems.

Additionally, the compound features an ethanediamide group attached to the piperidine ring via an ethyl chain. Ethanediamides are known for their ability to form hydrogen bonds, which can be critical for binding to protein targets. The presence of this group suggests that the compound may exhibit affinity for enzymes or receptors that require such interactions. Furthermore, the ethanediamide moiety is connected to a 2-phenylethyl group, which introduces aromaticity into the molecule. This aromatic system could contribute to the compound's pharmacokinetic properties, such as absorption and distribution.

Recent studies have highlighted the importance of structural modifications in enhancing the bioavailability and efficacy of small molecule drugs. In this context, N-{2-[1-(2,5-Dimethylbenzenesulfonyl)piperidin-2-yl]ethyl}-N'-(2-phenylethyl)ethanediamide represents a promising scaffold for further exploration. Researchers have been investigating how subtle changes in substituents can influence the compound's pharmacodynamic properties, such as its ability to inhibit specific enzymes or modulate receptor activity.

One area of active research involves the evaluation of this compound as a potential inhibitor of kinases or other enzymes implicated in diseases such as cancer or inflammatory disorders. Initial in vitro studies have shown that the compound exhibits moderate inhibitory activity against certain targets, suggesting that it could serve as a lead compound for drug development. However, further optimization may be required to improve its potency and selectivity.

Another aspect of interest is the compound's potential role in modulating ion channels or G-protein coupled receptors (GPCRs). These studies are particularly relevant given the increasing recognition of GPCRs as key therapeutic targets. The unique combination of functional groups in this molecule may allow it to interact with these targets in novel ways, potentially leading to new treatment options for conditions such as hypertension or neurodegenerative diseases.

From a synthetic perspective, N-{2-[1-(2,5-Dimethylbenzenesulfonyl)piperidin-2-yl]ethyl}-N'-(2-phenylethyl)ethanediamide can be synthesized through a series of well-established organic reactions. The synthesis typically involves coupling reactions between piperidine derivatives and sulfonylating agents, followed by subsequent functionalization steps to introduce the ethanediamide and phenylethyl groups. Recent advancements in catalytic methods and green chemistry have made these syntheses more efficient and environmentally friendly.

In terms of pharmacokinetics, preliminary studies suggest that this compound has moderate solubility and permeability properties. These characteristics are crucial for determining its bioavailability following oral administration. However, further investigations are needed to assess its stability in biological fluids and its metabolism pathways. Understanding these parameters will be essential for optimizing its formulation and delivery methods.

The safety profile of N-{2-[1-(2,5-Dimethylbenzenesulfonyl)piperidin-2-yl]ethyl}-N'-(2-phenylethyl)ethanediamide is another critical area of research. Preclinical toxicology studies have indicated that the compound exhibits low acute toxicity at tested doses; however, long-term toxicity studies are required to fully evaluate its safety profile. Additionally, genotoxicity and carcinogenicity assessments will be necessary before considering it for clinical trials.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further research into this compound's therapeutic potential. The integration of computational modeling techniques with experimental approaches will enable researchers to refine its structure-function relationships and identify optimal candidates for preclinical testing.

In conclusion,N-{2-[1-(2,5-Dimethylbenzenesulfonyl)piperidin-2-yl]ethyl}-N'-(2-phenylethyl)ethanediamide (CAS No. 898407-09-5) represents a valuable addition to the portfolio of compounds being explored for their therapeutic potential. Its unique structure and promising preliminary results position it as a candidate for further development in drug discovery programs targeting diverse disease states.